Cas no 56341-36-7 (1,5-Dimethyl-1H-pyrrole-2-carbonitrile)

• Product Name: 1,5-Dimethyl-1H-pyrrole-2-carbonitrile
• CAS No: 56341-36-7
• MF: C₇H₈N₂
• MW: 120.151821136475
• MDL: MFCD00003086
• CID: 377179
• PubChem ID: 91812
• Update Time: 2025-04-19

1,5-Dimethyl-1H-pyrrole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1,5-DIMETHYL-2-PYRROLECARBONITRILE
• 1,5-Dimethyl-1H-pyrrole-2-carbonitrile
• 1,5-dimethylpyrrole-2-carbonitrile
• 1H-Pyrrole-2-carbonitrile,1,5-dimethyl-
• 1H-Pyrrole-2-carbonitrile, 1,5-dimethyl-
• MFCD00003086
• A869969
• InChI=1/C7H8N2/c1-6-3-4-7(5-8)9(6)2/h3-4H,1-2H
• CS-0179409
• SCHEMBL2955486
• 1,2-dimethyl-5-cyanopyrrole
• AKOS000120935
• 1,5-dimethyl-2-cyanopyrrole
• SB62596
• EN300-20539
• 1,5-Dimethyl-2-pyrrolecarbonitrile, 99%
• CHEBI:194747
• 56341-36-7
• 1,5-Dimethyl-1H-pyrrole-2-carbonitrile #
• LS-06424
• FT-0690912
• DTXSID40204883
• 2cyano-1,5-dimethylpyrrol
• AT16178
• NS00033504
• 2-cyano-1,5-dimethylpyrrol
• EINECS 260-120-6
• 1,5-DIMETHYL-1H-PYRROL-2-YL CYANIDE
• 2-Cyano-1,5-dimethylpyrrole
• ALBB-021278
• STL195593
• DB-025549

• MDL： MFCD00003086
• Inchi： 1S/C7H8N2/c1-6-3-4-7(5-8)9(6)2/h3-4H,1-2H3
• InChI Key： DRXOPQFEWDRGKT-UHFFFAOYSA-N
• SMILES： N1(C)C(C#N)=CC=C1C

Computed Properties

• Exact Mass: 120.06900
• Monoisotopic Mass: 120.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.1
• Topological Polar Surface Area: 28.7A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.0726 (rough estimate)
• Melting Point: 54-56 °C (lit.)
• Boiling Point: 214.16°C (rough estimate)
• Flash Point: Degrees Fahrenheit:219.2°F
  Degrees Celsius:104°C
  
• Refractive Index: 1.5103 (estimate)
• PSA: 28.72000
• LogP: 1.20518
• Solubility: Not available

1,5-Dimethyl-1H-pyrrole-2-carbonitrile Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302 + H312 + H332
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22
• Safety Instruction： S36
• Hazardous Material Identification：
• Safety Term：S23
• Risk Phrases：R20/21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles N-substituted pyrroles